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Compound of Interest

Compound Name: Butyl Stearate

Cat. No.: B1677921

An In-depth Technical Guide to Butyl Stearate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on butyl stearate (CAS No: 123-95-
5), a versatile fatty acid ester. It covers its chemical and physical properties, synthesis
protocols, analytical methodologies, and key applications, with a focus on data relevant to
research and development.

Core Chemical and Physical Data

Butyl stearate is the ester formed from the condensation of stearic acid and n-butanol. Its

properties make it a valuable excipient and specialty chemical in various high-technology
sectors.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

CAS Number 123-95-5

Molecular Formula C22H4402

Molecular Weight 340.58 g/mol

IUPAC Name butyl octadecanoate

Synonyms n-Butyl stearate, Stearic acid butyl ester

Table 2: Physical and Chemical Properties

Property Value Source

Colorless to pale yellow oily
Appearance o ) [1][2]
liquid or waxy solid

Odor Faintly fatty odor [3]
Melting Point 17-22 °C [4]
Boiling Point 343 °C [3]
Flash Point 160 °C (Closed Cup)
Density 0.861 g/cm3 at 20 °C
Solubility Insoluble in water; soluble in

ethanol, ether, and acetone
Refractive Index n20/D 1.443 (lit.)

Synthesis of Butyl Stearate

The primary method for synthesizing butyl stearate is the Fischer esterification of stearic acid
with n-butanol, typically in the presence of an acid catalyst. This reaction is a reversible
process where water is removed to drive the equilibrium towards the product.

Logical Workflow for Butyl Stearate Synthesis
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Caption: Synthesis and purification workflow for butyl stearate.
Experimental Protocols

Protocol 1: Synthesis via Acid-Catalyzed Esterification

This protocol describes a common laboratory-scale synthesis of butyl stearate using sulfuric
acid as a catalyst.

Materials:

o Stearic Acid (100 g)

e n-Butanol (65 kg)

e Concentrated Sulfuric Acid (0.1 kg)

e Sodium Bicarbonate solution (5% wi/v)
e Anhydrous Magnesium Sulfate

» Reaction kettle/three-necked flask equipped with a mechanical stirrer, thermometer, and a
Dean-Stark apparatus with a condenser.
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Procedure:

o Reaction Setup: To the reaction kettle, add stearic acid, n-butanol, and concentrated sulfuric
acid.

o Esterification: Heat the mixture to boiling while stirring continuously. The reaction
temperature should be maintained to ensure a steady reflux. Water produced during the
reaction will be collected in the oil-water separator of the Dean-Stark apparatus.

e Reaction Monitoring: Continue the reaction until no more water is generated and collected,
which indicates the completion of the esterification.

o Cooling and Neutralization: Stop heating and allow the mixture to cool to room temperature.
Transfer the crude product to a separatory funnel and wash it with a 5% sodium bicarbonate
solution to neutralize the acidic catalyst. Repeat the washing with deionized water until the
aqueous layer is neutral.

e Drying: Dry the organic layer over anhydrous magnesium sulfate and filter to remove the
drying agent.

 Purification: Remove the excess n-butanol and purify the butyl stearate by vacuum
distillation to yield the final product. The highest yield (99%) has been reported at 65 °C with
a stearic acid to 1-butanol molar ratio of 1:15 and sulfuric acid as the catalyst.

Protocol 2: Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of butyl stearate and identifying
potential impurities such as unreacted starting materials.

Materials & Equipment:
» Butyl stearate sample
e Hexane (GC grade)

¢ Internal standard (e.g., methyl heptadecanoate)
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o Gas chromatograph with a mass spectrometer detector (GC-MS)
o Capillary column (e.g., HP-5MS or equivalent)
Procedure:

Sample Preparation: Prepare a solution of the butyl stearate sample in hexane at a
concentration of approximately 1 mg/mL. Add a known concentration of the internal
standard.

GC-MS Instrument Setup:
o Injector: Set to 200°C in splitless mode.
o Carrier Gas: Helium at a flow rate of 1 mL/min.

o Oven Temperature Program: Start at 90°C, hold for 1 minute; ramp to 150°C at 12°C/min,
hold for 1 minute; ramp to 210°C at 2°C/min, hold for 3 minutes.

o MS Interface Temperature: 210°C.
Injection and Analysis: Inject 1 pL of the prepared sample into the GC-MS system.

Data Acquisition and Analysis: Acquire the data over the appropriate mass range (e.g., m/z
50-400). Identify the butyl stearate peak based on its retention time and mass spectrum.
Quantify the purity by comparing the peak area of butyl stearate to that of the internal
standard and any identified impurities.

Applications in Research and Development

Butyl stearate's unigue properties make it a valuable component in various specialized
applications:

o Cosmetics and Personal Care: It functions as an emollient, skin-conditioning agent, and
plasticizer in formulations like creams, lotions, and nail varnishes. Its low viscosity and non-
greasy feel are highly desirable in topical products.
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e Pharmaceuticals: Used as an emollient in medicinal creams and ointments due to its skin-
friendly properties.

 Industrial Applications: It serves as a lubricant in metalworking, a plasticizer for polymers like
PVC, and a solvent for dyes.

Safety and Handling

Butyl stearate is classified as causing skin and serious eye irritation.

e Handling: Use in a well-ventilated area or under a fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles and chemical-resistant gloves. Avoid
contact with skin, eyes, and clothing.

e Storage: Store in a cool, dry place away from heat and direct sunlight. Keep containers
tightly closed.

o First Aid: In case of eye contact, rinse cautiously with water for several minutes. For skin
contact, wash with plenty of water. If inhaled, move to fresh air. Seek medical attention if
irritation persists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. specialchem.com [specialchem.com]

e 2. Page loading... [wap.guidechem.com]

o 3. Butyl Stearate | C22H4402 | CID 31278 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [butyl stearate CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1677921?utm_src=pdf-body
https://www.benchchem.com/product/b1677921?utm_src=pdf-custom-synthesis
https://www.specialchem.com/cosmetics/inci-ingredients/butyl-stearate
https://wap.guidechem.com/dictionary/en/123-95-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Stearate
https://www.fishersci.com/store/msds?partNumber=AA36338A3&productDescription=BUTYL+STEARATE+TECH.+2KG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1677921#butyl-stearate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1677921#butyl-stearate-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1677921#butyl-stearate-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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